Cas no 7379-49-9 (2,6-Dimethyl-4-(methylthio)phenol)

• Product Name: 2,6-Dimethyl-4-(methylthio)phenol
• CAS No: 7379-49-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD00020052
• CID: 978465
• PubChem ID: 291784
• Update Time: 2025-04-19

2,6-Dimethyl-4-(methylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-(methylsulfanyl)phenol
• 2,6-dimethyl-4-methylsulfanylphenol
• 2,6-(CH3)2-4-CH3S-C6H2OH
• 2,6-dimethyl-4-methylthiophenol
• 4-methylthio-2,6-xylenol
• AC1L6GMJ
• AC1Q7DVP
• CTK5D8713
• NSC157316
• phenol, 2,6-dimethyl-4-(methylthio)-
• ST4148496
• MFCD00020052
• 2,6-dimethyl-4-(methylthio)phenol
• DTXSID60303201
• 7379-49-9
• SCHEMBL10888518
• 2,6-Dimethyl-4-methylmercaptophenol
• CS-0313894
• E89340
• AKOS005535594
• NSC-157316
• LS-08881
• 2,6-Dimethyl-4-(methylthio)phenol

• MDL： MFCD00020052
• Inchi： 1S/C9H12OS/c1-6-4-8(11-3)5-7(2)9(6)10/h4-5,10H,1-3H3
• InChI Key： MGOOYXDTXUPBTC-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 267.4°C at 760 mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.585
• PSA: 20.23
• LogP: 2.73090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols